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Technical Support Center: Dehydration of
Magnesium Chloride
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working on the

dehydration of magnesium chloride (MgCl₂). The primary focus is on methods to produce

anhydrous MgCl₂ while avoiding pyrohydrolysis, which leads to the formation of undesirable

magnesium oxide (MgO) and magnesium hydroxychloride (MgOHCl).

Troubleshooting Guides
Issue: Formation of white precipitate (MgO/MgOHCl)
during heating.
Q1: My magnesium chloride hexahydrate (MgCl₂·6H₂O) is turning into a white, insoluble

powder when I heat it. What is happening and how can I prevent it?

A1: You are observing pyrohydrolysis, a reaction where MgCl₂ reacts with its own water of

hydration at elevated temperatures to form magnesium hydroxychloride (MgOHCl) and

subsequently magnesium oxide (MgO). Simple heating in air is not a viable method for

dehydrating hydrated magnesium chloride.[1][2]

Recommended Solutions:
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Dehydration in a Hydrogen Chloride (HCl) Atmosphere: Performing the dehydration in a

stream of dry HCl gas is a common and effective method to suppress pyrohydrolysis.[2][3]

The HCl atmosphere shifts the equilibrium of the hydrolysis reaction, preventing the

formation of oxides and hydroxychlorides.[2]

Double Salt Formation: Convert the MgCl₂·6H₂O into a double salt, such as ammonium

carnallite (NH₄Cl·MgCl₂·6H₂O), by mixing it with ammonium chloride (NH₄Cl).[4][5] These

double salts can be dehydrated more readily at lower temperatures without significant

hydrolysis.[1][4] Organic amine hydrochlorides, like pyridine hydrochloride, can also be used

to form stable double salts for this purpose.[1]

Vacuum Dehydration: Applying a vacuum allows for the removal of water at lower

temperatures, which can reduce the extent of pyrohydrolysis.[6][7]

Issue: Incomplete dehydration or residual water in the
final product.
Q2: I've used a dehydration method, but my final product still contains water. How can I

achieve complete dehydration to anhydrous MgCl₂?

A2: Residual water can be a persistent issue. The final stages of water removal are often the

most challenging.

Recommended Solutions:

Temperature Control: Ensure you are reaching the appropriate temperatures for the final

dehydration stage. For the HCl gas method, temperatures above 280°C are typically

required to remove the last water molecules and convert any basic chlorides back to MgCl₂.

[8]

Sufficient Reaction Time: Allow adequate time at the final temperature to ensure the reaction

goes to completion. For example, in the ammonium carnallite method, a final heating step at

a high temperature (e.g., 700°C) may be necessary to completely remove any remaining

NH₄Cl.[4]

Atmosphere Purity: If using an inert gas or HCl stream, ensure the gas is sufficiently dry. Any

moisture in the surrounding atmosphere can hinder the final dehydration steps.
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Frequently Asked Questions (FAQs)
Q3: What is pyrohydrolysis of magnesium chloride?

A3: Pyrohydrolysis is a chemical reaction that occurs when hydrated magnesium chloride is

heated. The magnesium chloride reacts with water to form magnesium hydroxychloride

(MgOHCl) and hydrogen chloride (HCl) gas. With further heating, the MgOHCl can decompose

to magnesium oxide (MgO).[2] This is a significant issue as the resulting MgO is an impurity

that is often difficult to remove.

Q4: Can I dehydrate magnesium chloride by simply heating it in a furnace?

A4: No, simple heating of hydrated magnesium chloride in air will lead to significant

pyrohydrolysis and the formation of magnesium oxide and hydroxychloride, not anhydrous

magnesium chloride.[1][3]

Q5: What are the main methods to avoid pyrohydrolysis during the dehydration of magnesium

chloride?

A5: The primary methods to prevent pyrohydrolysis include:

Heating in a stream of dry hydrogen chloride (HCl) gas.[2][3]

Formation of double salts, such as ammonium carnallite or complexes with organic amine

hydrochlorides, which are more stable during heating.[1][4]

Vacuum dehydration to lower the boiling point of water.[6]

Controlled spray drying or fluidized bed drying, often in conjunction with an HCl atmosphere.

[2][9]

Q6: At what temperature does pyrohydrolysis of magnesium chloride become significant?

A6: Pyrohydrolysis can begin at relatively low temperatures. The decomposition of MgCl₂·6H₂O

in air can be observed at temperatures as low as 100-200°C, with the formation of MgOHCl.[4]

The extent of pyrohydrolysis increases significantly with higher temperatures.[10]
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Quantitative Data Summary
The following tables summarize key quantitative data from various dehydration methods.

Table 1: Dehydration in HCl Atmosphere

Parameter Value Reference

Initial Material MgCl₂·2H₂O [4]

Atmosphere HCl gas [3][4]

Temperature Range 620°C - 650°C [4]

Final MgCl₂ Purity > 95% [4]

Final MgO Content < 0.5% [4]

Table 2: Dehydration via Ammonium Carnallite Double Salt

Parameter Value Reference

Intermediate NH₄Cl·MgCl₂·nH₂O [4]

Dehydration Temperature 160°C (for 4 hours) [5]

Final Calcination Temperature 700°C (for 1 hour) [4]

Final MgO Content As low as 0.08% [5]

Experimental Protocols
Protocol 1: Dehydration using a Hydrogen Chloride
Atmosphere
This protocol describes a two-stage process for dehydrating magnesium chloride using a

shielding gas.

Methodology:
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Initial Dehydration: The magnesium chloride mother liquor is first concentrated. This

concentrated solution is then treated with a flow of hot air at a temperature between 100°C

and 200°C to produce partially dehydrated magnesium chloride (MgCl₂·2H₂O).[4]

Final Dehydration: The resulting MgCl₂·2H₂O is then placed in a suitable furnace and heated

in a shielding atmosphere of hydrogen chloride (HCl) gas at a temperature between 620°C

and 650°C.[4] The flow of HCl gas suppresses the hydrolysis reaction.

Completion: The material is held at this temperature until the dehydration is complete, which

is indicated by the cessation of water vapor evolution. The final product is high-purity

anhydrous MgCl₂.

Protocol 2: Dehydration via Ammonium Carnallite
Complex Salt
This method involves the formation of an ammonium carnallite double salt to facilitate

dehydration.

Methodology:

Pre-treatment: Bischofite (MgCl₂·6H₂O) is first heated at 120°C for 2-20 hours to obtain a

partially dehydrated form, MgCl₂·nH₂O (where n is between 0.1 and 4).[4]

Complex Formation: The partially dehydrated magnesium chloride is then thoroughly mixed

with solid ammonium chloride (NH₄Cl) in a suitable molar ratio. This mixture is milled to

ensure homogeneity.[4]

Dehydration: The mixture is placed in a corundum crucible and covered with a layer of

alumina (approximately 1.3 cm thick) to suppress the decomposition of NH₄Cl and isolate the

reactants from the atmosphere.[4][5] The crucible is then heated in a muffle furnace. The

temperature is gradually raised to allow for the dehydration of the complex salt.

Final Calcination: After the initial dehydration, the temperature is raised to 700°C and held for

1 hour to ensure the complete removal of any excess NH₄Cl, yielding anhydrous MgCl₂.[4]
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Stage 1: Partial Dehydration Stage 2: Final Dehydration

MgCl₂·6H₂O Solution Hot Air (100-200°C)Concentration MgCl₂·2H₂O MgCl₂·2H₂O HCl Gas (620-650°C) Anhydrous MgCl₂

Click to download full resolution via product page

Caption: Experimental workflow for the dehydration of MgCl₂ using an HCl atmosphere.
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Caption: Workflow for MgCl₂ dehydration via the ammonium carnallite complex salt method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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